Cas no 2171656-82-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid
• CAS No: 2171656-82-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6213704
• PubChem ID: 165538391
• Update Time: 2025-10-18

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid
• 2171656-82-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid
• EN300-1502878

• Inchi： 1S/C25H28N2O5/c1-16-7-6-14-27(16)24(30)22(12-13-23(28)29)26-25(31)32-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： MCWKBXGSZBUDNS-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic Acid (CAS No. 2171656-82-7)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid, identified by its CAS number 2171656-82-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its fluoren-9-yl moiety and methoxycarbonyl group, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>fluoren scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. Its rigid aromatic structure provides stability and specificity, which are crucial for interactions with biological targets. In particular, the fluoren-9-yl substituent in this compound enhances its binding affinity and selectivity, making it an attractive candidate for drug design. The methoxycarbonyl group further modulates the pharmacokinetic properties of the molecule, influencing its solubility and metabolic stability.

The< strong>methoxycarbonyl group is also significant in terms of its role as a protecting group in peptide synthesis. Its ability to be selectively removed under specific conditions makes it a valuable tool in the development of peptide-based therapeutics. In the context of this compound, the methoxycarbonyl group is likely involved in stabilizing the amine functionality, which is critical for its biological activity.

The< strong>2-methylpyrrolidin-1-yl moiety adds another layer of complexity to the molecule. Pyrrolidine derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The presence of the methyl group at the 2-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This feature is particularly important for drug candidates that need to cross biological barriers efficiently.

The< strong>5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid backbone provides a framework that can be further modified to explore various pharmacological profiles. The oxo group introduces a polar region that can interact with biological targets through hydrogen bonding or other polar interactions. This structural feature is often exploited in drug design to enhance binding affinity and specificity.

In recent years, there has been growing interest in developing novel therapeutic agents based on fluorinated compounds. The< strong>fluoren-based scaffolds have shown particular promise in this area due to their ability to modulate metabolic pathways and enhance drug delivery systems. For instance, fluorinated molecules have been reported to improve the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This property is especially relevant for oral formulations where first-pass metabolism can significantly reduce drug efficacy.

The< strong>methoxycarbonyl-protected amine in this compound can be used as a precursor for synthesizing more complex derivatives through selective deprotection or functionalization strategies. This flexibility allows researchers to fine-tune the pharmacological properties of the molecule by introducing additional substituents or modifying existing ones. Such modifications are essential for optimizing drug candidates for specific therapeutic applications.

The< strong>2-methylpyrrolidin-1-yl moiety has been studied extensively for its potential in developing central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The lipophilicity provided by this group enhances penetration into neural tissues, making it a valuable component in neuropharmacological research. Additionally, pyrrolidine derivatives have been explored for their anti-inflammatory and analgesic effects, which could be beneficial in treating neurological disorders associated with inflammation.

The< strong>5-(2-methylpyrrolidin-1-yl)-5-oxopentanoic acid backbone also offers opportunities for exploring new chemical space through structural modifications. By varying the substituents on the pentanoic acid chain or introducing additional functional groups, researchers can generate libraries of compounds with diverse biological activities. Such libraries are invaluable tools in high-throughput screening programs aimed at identifying novel drug candidates.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(2-methylpyrrolidin-1-y}-5 oxopentanoic acid (CAS No.2171656 - 82 - 7) represents a promising candidate for further exploration in pharmaceutical chemistry and biomedicine. Its unique structural features, including the< strong>fluoren,< strong>methoxycarbonyl, and2-methylpyrrolidin - 1 - ylmoieties, make it a versatile platform for developing novel therapeutic agents with potential applications across multiple disease areas.